Cas no 104-18-7 (2-(4-Aminophenylthio)acetic Acid)

• Product Name: 2-(4-Aminophenylthio)acetic Acid
• CAS No: 104-18-7
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• MDL: MFCD00025360
• CID: 81851
• PubChem ID: 66907
• Update Time: 2024-11-03

2-(4-Aminophenylthio)acetic Acid Chemical and Physical Properties

Names and Identifiers

• (4-Aminophenylthio)acetic acid
• 2-(4-Aminophenylthio)acetic acid
• 4-Aminothiophenoxyacetic acid
• 2-(4-aminophenyl)sulfanylacetic acid
• Aceticacid, [(4-aminophenyl)thio]- (9CI)
• Acetic acid, [(p-aminophenyl)thio]-(6CI,8CI)
• (4-Aminophenylsulfanyl)ethanoic acid
• 4-Aminophenylmercaptoacetic acid
• 4-Aminophenylthioacetic acid
• NSC125376
• NSC 43555
• [(p-Aminophenyl)thio]acetic acid
• p-Aminophenylmercaptoacetic acid
• P-Aminothiophenoxyac
• P-AMINOTHIOPHENOXYACETIC ACID
• (P-AMINOPHENYLTHIO)ACETIC ACID
• Acetic acid, (4-aminophenyl)thio-
• S-(4-AMINOPHENYL)THIOGLYCOLIC ACID
• S-(P-AMINOPHENYL)THIOGLYCOLIC ACID
• 2-(4-Aminophenylthio)aceticacid
• 2-(4-Aminophenylthio)acetic acid, >=98.0%
• NS00015762
• Acetic acid,2-[(4-aminophenyl)thio]-
• p-Aminophenylthioacetic acid
• MFCD00025360
• 4-Cyclohexyl-benzenesulfonylchloride
• 2-((4-Aminophenyl)thio)aceticacid
• EN300-1168865
• DTXSID50146205
• F16048
• 2-[(4-Aminophenyl)thio]acetic acid
• Acetic acid, [(p-aminophenyl)thio]-
• 2-[(4-aminophenyl)sulfanyl]acetic acid
• NSC43555
• AS-47758
• 6ZV6XHL9WA
• .alpha.-(4-Aminophenylthio)acetic acid
• CS-0318877
• J-001127
• Acetic acid, ((p-aminophenyl)thio)-
• NSC-43555
• Acetic acid, ((4-aminophenyl)thio)-
• 104-18-7
• 4-aminophenylsulfanylacetic acid
• [(4-Aminophenyl)sulfanyl]acetic acid #
• EINECS 203-182-1
• S-(p-Aminophenyl)mercaptoacetic acid
• AI3-26085
• Acetic acid, [(4-aminophenyl)thio]-
• FT-0608581
• Acetic acid, 2-[(4-aminophenyl)thio]-
• 4-(Aminophenylthio)acetic acid
• SCHEMBL883102
• 2-((4-Aminophenyl)thio)acetic acid
• AKOS005206813
• acetic acid, 2-(4-aminophenyl)thio-
• [(4-Aminophenyl)sulfanyl]acetic acid
• DB-040521
• 2-(4-Aminophenylthio)acetic Acid

• MDL： MFCD00025360
• Inchi： 1S/C8H9NO2S/c9-6-1-3-7(4-2-6)12-5-8(10)11/h1-4H,5,9H2,(H,10,11)
• InChI Key： CTPIHHXCACYCIV-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1C=CC(=CC=1)N
• BRN： 2720454

Computed Properties

• Exact Mass: 183.03500
• Monoisotopic Mass: 183.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: Crystalline powder
• Density: 1.35
• Melting Point: 197-203 °C
• Boiling Point: 405.3°Cat760mmHg
• Flash Point: 198.9°C
• Solubility: Soluble in methanol, acetone, toluene, n-octanol, acetonitrile, ethyl acetate, dichloromethane.
• PSA: 88.62000
• LogP: 2.02670
• Solubility: Not determined

2-(4-Aminophenylthio)acetic Acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H334
• Warning Statement： P261-P301+P310-P342+P311
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-43
• Safety Instruction： S36/37
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36